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Compound of Interest

Compound Name: 4-Chloroaniline

Cat. No.: B138754

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Chloroaniline, a chlorinated aromatic amine, serves as a crucial intermediate in the
synthesis of a wide array of commercial products, including pharmaceuticals, dyes, pigments,
and pesticides.[1] Its utility in drug development, particularly in the manufacture of certain
benzodiazepines and the widely used antimicrobial chlorhexidine, underscores the importance
of a thorough understanding of its chemical and physical properties for professionals in the
field.[1][2] This guide provides a comprehensive overview of the structural characteristics,
physicochemical properties, reactivity, and safety considerations of 4-chloroaniline, presenting
guantitative data in accessible formats and outlining key experimental methodologies.

Chemical Structure and Identification

4-Chloroaniline is an organochlorine compound with a chlorine atom substituted at the para-
position (position 4) of the aniline ring.[1][2] The presence of both the electron-withdrawing
chlorine atom and the electron-donating amino group on the benzene ring influences its
chemical reactivity and physical properties.

The molecule consists of a six-membered aromatic ring, a primary aromatic amine group, and
a chloro substituent.[1] It is one of three isomers of chloroaniline.[2]

Molecular Structure Diagram
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Step 1: Nitration

Chlorobenzene

HNO3, H2S0Da4

4-Nitrochlorobenzene

Reduction (e.g., Fe/HCI or Hz, catalyst)

Step 2: Rv.eduction

4-Chloroaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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